3-Methoxyspiro[3.3]heptane-1-carboxylic acid

• IUPAC Name: 3-methoxyspiro[3.3]heptane-1-carboxylic acid
• InChI: InChI=1S/C9H14O3/c1-12-7-5-6(8(10)11)9(7)3-2-4-9/h6-7H,2-5H2,1H3,(H,10,11)
• InChI Key: LXKKDVLTBFMOAE-UHFFFAOYSA-N
• Canonical SMILES: COC1CC(C12CCC2)C(=O)O
• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol

Description

3-Methoxyspiro[3.3]heptane-1-carboxylic acid is a chemical compound with the CAS Number: 1936681-53-6. It has a molecular weight of 170.21. The IUPAC name for this compound is 3-methoxyspiro[3.3]heptane-1-carboxylic acid.

Molecular Structure Analysis

The InChI code for 3-Methoxyspiro[3.3]heptane-1-carboxylic acid is 1S/C9H14O3/c1-12-7-5-6(8(10)11)9(7)3-2-4-9/h6-7H,2-5H2,1H3,(H,10,11). This code provides a detailed description of the molecule’s structure and stereochemistry.

Physical And Chemical Properties Analysis

The compound has a storage temperature of 4 degrees Celsius. More detailed physical and chemical properties may be available from the manufacturer or in specific databases.

Scientific Research Applications

Conformationally Restricted Amino Acids

Researchers have synthesized conformationally restricted analogues of glutamic acid, such as stereoisomers of 1-aminospiro[3.3]heptane-1,6-dicarboxylic acid, starting from 3-oxocyclobutanecarboxylic acid. These compounds mimic glutamate in restricted conformations, potentially useful for mechanistic studies or in the search for biologically active compounds (Chernykh et al., 2014).

Synthesis of Cyclopropane Amino Acids

Novel synthesis methods have been developed for conformationally rigid spirane analogues of γ-aminobutyric acid (GABA), utilizing methoxycarbonyl-1-nitrospiro[2.n]alkane-1-carboxylic esters. These compounds are synthesized from corresponding methoxycarbonyl esters obtained by [1+2] cycloaddition, highlighting innovative routes to create structurally unique amino acids (Yashin et al., 2015).

Spirocyclic Scaffolds in Drug Design

The synthesis of 2-azaspiro[3.3]heptane-derived amino acids, including ornithine and GABA analogues, demonstrates the utility of spirocyclic scaffolds in the design of sterically constrained amino acids. These novel compounds are added to the family of constrained amino acids for use in chemistry, biochemistry, and drug design, showcasing the versatility of spirocyclic compounds in medicinal chemistry (Radchenko et al., 2010).

Fluorinated Building Blocks

The development of new amino group-containing building blocks and fluorinated analogs based on the spiro[3.3]heptane motif highlights the ongoing exploration into the synthesis of compounds with potential applications in medicinal chemistry. These compounds, synthesized through challenging deoxofluorination of sterically hindered carbonyl groups, exemplify the innovative approaches being taken to create novel molecules with unique three-dimensional shapes and fluorine substitution patterns (Chernykh et al., 2016).

Mechanism of Action

The mechanism of action of 3-Methoxyspiro[3.3]heptane-1-carboxylic acid is not specified in the sources I found. This could be due to the compound being relatively new or not widely studied yet.

Safety and Hazards

The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause harm if swallowed, cause skin irritation, cause serious eye damage, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, mist, gas or vapours, avoiding contact with skin and eyes, and using personal protective equipment.